N~1~-cyclopentyl-N~2~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-cyclopentyl-2-(3,4-dichloro-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C14H18Cl2N2O3S/c1-22(20,21)18(11-6-7-12(15)13(16)8-11)9-14(19)17-10-4-2-3-5-10/h6-8,10H,2-5,9H2,1H3,(H,17,19)
• InChI Key: FTOPPDKIBQUGJZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1CCCC1)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O3S
• Molecular Weight: 365.3 g/mol

Description

N~1~-cyclopentyl-N~2~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. It has been shown to have potential therapeutic benefits in the treatment of several neurological and psychiatric disorders, including epilepsy, addiction, and anxiety.

Mechanism of Action

N~1~-cyclopentyl-N~2~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide works by inhibiting the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA transaminase, this compound increases the levels of GABA in the brain, which in turn enhances GABAergic neurotransmission and reduces neuronal excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its ability to increase GABA levels in the brain. GABA is the main inhibitory neurotransmitter in the brain, and its increased levels can lead to a reduction in neuronal excitability, which can have therapeutic benefits in several neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~1~-cyclopentyl-N~2~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide for lab experiments is its potency and selectivity for GABA transaminase. This allows for precise targeting of the enzyme and minimal off-target effects. However, one potential limitation is the need for careful dosing and monitoring of GABA levels, as excessive GABAergic neurotransmission can lead to sedation and other adverse effects.

Future Directions

There are several potential future directions for research on N~1~-cyclopentyl-N~2~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide. One area of interest is in the development of novel analogs with improved pharmacokinetic and pharmacodynamic properties. Another area of interest is in the exploration of this compound's potential therapeutic benefits in other neurological and psychiatric disorders, such as depression and schizophrenia. Additionally, further studies are needed to elucidate the long-term effects and safety profile of this compound in humans.

Scientific Research Applications

N~1~-cyclopentyl-N~2~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied in preclinical models of epilepsy, addiction, and anxiety. In animal models of epilepsy, this compound has been shown to increase GABA levels in the brain and reduce seizure activity. In animal models of addiction, this compound has been shown to reduce drug-seeking behavior and prevent relapse. In animal models of anxiety, this compound has been shown to reduce anxiety-like behavior.